Cas no 77220-80-5 (L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serylglycyl-N-(4-nitrophenyl)-(9CI))

• Product Name: L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serylglycyl-N-(4-nitrophenyl)-(9CI)
• CAS No: 77220-80-5
• MF: C₂₉H₄₀N₈O₈
• MW: 628.676706314087
• CID: 549194
• PubChem ID: 4255960
• Update Time: 2025-04-19

L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serylglycyl-N-(4-nitrophenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serylglycyl-N-(4-nitrophenyl)-(9CI)
• L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serylglycyl-N-(4-nitropheny...
• N-T-BOC-O-BENZYL-SER-GLY-ARG P-NITROANILIDE
• tert-butyl N-[1-[[2-[[5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-1-oxo-3-phenylmethoxypropan-2-yl]carbamate
• Boc-O-benzyl-Ser-Gly-Arg-p-nitroanilide
• DTXSID40401294
• 77220-80-5

• Inchi： 1S/C29H40N8O8/c1-29(2,3)45-28(41)36-23(18-44-17-19-8-5-4-6-9-19)25(39)33-16-24(38)35-22(10-7-15-32-27(30)31)26(40)34-20-11-13-21(14-12-20)37(42)43/h4-6,8-9,11-14,22-23H,7,10,15-18H2,1-3H3,(H,33,39)(H,34,40)(H,35,38)(H,36,41)(H4,30,31,32)
• InChI Key： VVLVMZUTZYDQNL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(NC(C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC/N=C(\N)/N)=O)=O)COCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 628.29700
• Monoisotopic Mass: 628.297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 17
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.34
• Refractive Index: 1.607
• PSA: 242.58000
• LogP: 4.46750

L-Argininamide,N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-L-serylglycyl-N-(4-nitrophenyl)-(9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides